Cas no 765945-04-8 ((R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride)

• Product Name: (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride
• CAS No: 765945-04-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD06762245
• CID: 562295
• PubChem ID: 29890534
• Update Time: 2025-05-24

(R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride
• (R)-1-(2,3-DIHYDROBENZOFURAN-5-YL)ETHANAMINE-HCL
• 5-Benzofuranmethanamine, 2,3-dihydro-a-methyl-, (aR)-
• 5-Benzofuranmethanamine, 2,3-dihydro-α-methyl-, (αR)-
• 3-dihydro-a-Methyl
• 5-BenzofuranMethanaMine
• 5-Benzofuranmethanamine,2,3-dihydro-a-methyl-,(aR)
• 765945-04-8
• N13157
• EN300-726366
• AKOS015969087
• (R)-1-(2,3-dihydrobenzo[b]furan-5-yl)ethanamine
• (1R)-1-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)ETHANAMINE
• A838758
• (R)-1-(2,3-DIHYDROBENZOFURAN-5-YL)ETHANAMINE
• AKOS012670167
• SCHEMBL3710977
• (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine
• (R)-1-(2,3-DIHYDROBENZOFURAN-5-YL)ETHAN-1-AMINE HCL
• AKOS015923178
• 2250241-87-1
• (1R)-1-(2,3-dihydro-1-benzofuran-5-yl)ethan-1-amine hydrochloride
• 5-Benzofuranmethanamine, 2,3-dihydro--methyl-, (R)-
• 5-Benzofuranmethanamine, 2,3-dihydro-alpha-methyl-, (alphaR)-
• Y12593

• MDL： MFCD06762245
• Inchi： 1S/C10H13NO/c1-7(11)8-2-3-10-9(6-8)4-5-12-10/h2-3,6-7H,4-5,11H2,1H3/t7-/m1/s1
• InChI Key： QIYXYRNFEROUBV-SSDOTTSWSA-N
• SMILES： O1CCC2C=C(C=CC1=2)[C@@H](C)N

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.112
• Boiling Point: 271.87°C at 760 mmHg
• Flash Point: 123.48°C
• Refractive Index: 1.575
• PSA: 35.25000
• LogP: 2.34150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride

Introduction to (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride and Its Significance in Modern Chemical Biology

Compound with the CAS number 765945-04-8, specifically identified as (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The detailed exploration of its chemical characteristics, biological activities, and emerging research findings provides a comprehensive understanding of its value in contemporary medicinal chemistry.

The molecular structure of (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride incorporates a dihydrobenzofuran moiety, which is a well-documented scaffold in drug discovery. This moiety is known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents. The presence of the chiral center at the amine group further enhances the compound's potential by allowing for stereochemical control, which is crucial in the development of enantiomerically pure drugs that exhibit optimized pharmacological profiles.

Recent studies have highlighted the importance of dihydrobenzofuran derivatives in addressing a wide range of diseases. For instance, research has demonstrated that compounds containing this scaffold can modulate enzyme activity and receptor binding, thereby influencing metabolic pathways and cellular signaling. The hydrochloride salt form of (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This property is particularly advantageous in drug development, where efficient delivery systems are essential for achieving therapeutic efficacy.

In the context of modern drug discovery, (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride has been investigated for its potential role in treating neurological disorders. The dihydrobenzofuran core is structurally similar to several known neuroactive compounds, suggesting that it may interact with neurotransmitter systems. Preliminary findings indicate that this compound exhibits promising effects on synaptic plasticity and neuroprotection, which are critical mechanisms in conditions such as Alzheimer's disease and Parkinson's disease. These observations have spurred further investigation into its mechanism of action and therapeutic potential.

The stereochemical purity of (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride is another area of interest. The (R) configuration at the amine group imparts specific interactions with biological targets, which can be harnessed to develop drugs with high selectivity and low toxicity. Advances in asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds like this one, opening new avenues for drug development. The ability to produce such compounds on a scalable basis is crucial for their translation from laboratory research to clinical applications.

Moreover, the compound's structural features make it a versatile building block for medicinal chemists. By modifying various functional groups within the molecule, researchers can generate libraries of derivatives with tailored properties. This approach has been successfully employed in high-throughput screening campaigns to identify novel lead compounds with enhanced pharmacological activity. The flexibility offered by (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride as a starting material underscores its importance in synthetic chemistry and drug design.

Recent breakthroughs in computational chemistry have also contributed to the understanding of (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride's behavior. Molecular modeling techniques allow researchers to predict how the compound interacts with biological targets at an atomic level. These insights are invaluable for optimizing drug candidates before they enter preclinical testing. By integrating experimental data with computational methods, scientists can accelerate the drug discovery process and increase the likelihood of success in developing new therapies.

The compound's potential extends beyond neurological applications. Emerging research suggests that it may have utility in treating inflammatory diseases by modulating immune responses. The dihydrobenzofuran scaffold is known to interact with inflammatory pathways, making it a promising candidate for developing anti-inflammatory agents. Further studies are needed to fully elucidate these mechanisms and explore new therapeutic modalities.

In conclusion, (R)-1-(2,3-Dihydrobenzofuran-5-yl)ethanamine hydrochloride represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable compound for drug discovery efforts. As research continues to uncover new applications and mechanisms of action for this molecule, it is likely to play an increasingly important role in developing innovative therapies for various diseases.